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Compound of Interest

Compound Name: SC144 hydrochloride

Cat. No.: B1530503

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanism by which SC144
hydrochloride, a first-in-class, orally active small-molecule inhibitor, abrogates STAT3
phosphorylation. It delves into the molecular interactions, signaling pathways, and experimental
evidence that underpin its function, offering valuable insights for researchers in oncology and
drug development.

Core Mechanism of Action: Targeting the gp130 Co-
receptor

SC144 hydrochloride exerts its inhibitory effect on STAT3 phosphorylation by directly targeting
glycoprotein 130 (gp130), the common signal-transducing -subunit of the receptor for the
interleukin-6 (IL-6) family of cytokines.[1][2][3][4] The binding of SC144 to gp130 initiates a
cascade of events that ultimately disrupts the canonical JAK/STAT signaling pathway.

The primary mechanism involves a multi-step process:

» Direct Binding to gp130: SC144 directly binds to the gp130 protein.[2][5] This interaction is
the initiating event in its mechanism of action.

 Induction of gp130 Phosphorylation and Deglycosylation: Upon binding, SC144 induces the
phosphorylation of gp130 at serine 782 (S782) and promotes its deglycosylation.[1][2][4][5]

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1530503?utm_src=pdf-interest
https://www.benchchem.com/product/b1530503?utm_src=pdf-body
https://www.benchchem.com/product/b1530503?utm_src=pdf-body
https://www.benchchem.com/product/b1530503?utm_src=pdf-body
https://aacrjournals.org/mct/article/12/6/937/91779/Discovery-of-a-Novel-Orally-Active-Small-Molecule
https://www.abcam.com/en-us/technical-resources/protocols/mtt-assay
https://www.merckmillipore.com/NG/en/technical-documents/protocol/cell-culture-and-cell-culture-analysis/cell-counting-and-health-analysis/cell-proliferation-kit-i-mtt
https://www.ncbi.nlm.nih.gov/books/NBK144065/
https://www.abcam.com/en-us/technical-resources/protocols/mtt-assay
https://www.researchgate.net/figure/SC144-induces-gp130-phosphorylation-and-deglycosylation-Immunoblot-detection-of_fig2_236088189
https://aacrjournals.org/mct/article/12/6/937/91779/Discovery-of-a-Novel-Orally-Active-Small-Molecule
https://www.abcam.com/en-us/technical-resources/protocols/mtt-assay
https://www.ncbi.nlm.nih.gov/books/NBK144065/
https://www.researchgate.net/figure/SC144-induces-gp130-phosphorylation-and-deglycosylation-Immunoblot-detection-of_fig2_236088189
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1530503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

These post-translational modifications are atypical for normal gp130 signaling and are crucial
for the inhibitory effect of SC144.

Abrogation of STAT3 Phosphorylation: The SC144-induced modifications to gp130 disrupt its
ability to mediate the phosphorylation of STAT3 at tyrosine 705 (Y705) by associated Janus
kinases (JAKS).[5][6][7] This is the key step in inhibiting STAT3 activity.

Inhibition of STAT3 Nuclear Translocation: Phosphorylation at Y705 is a prerequisite for the
dimerization and subsequent translocation of STAT3 to the nucleus. By preventing this
phosphorylation, SC144 effectively blocks STAT3 from reaching its nuclear targets.[1][2][4]

Downregulation of STAT3 Target Gene Expression: Consequently, the expression of
downstream genes regulated by STAT3, which are often involved in cell proliferation,
survival, and angiogenesis, is inhibited.[1][4][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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